3-fluoro-N-(2-hydroxyethyl)-N-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-fluoro-N-(2-hydroxyethyl)-N-methylbenzamide, also known as FHEM, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. FHEM belongs to the class of benzamide derivatives and has a molecular formula of C10H12FNO2.
Mechanism of Action
The exact mechanism of action of 3-fluoro-N-(2-hydroxyethyl)-N-methylbenzamide is not fully understood. However, studies have suggested that this compound exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2 activity, this compound reduces the production of these inflammatory mediators, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects in various animal models. This compound has been shown to reduce the production of inflammatory mediators such as prostaglandins, cytokines, and chemokines. Additionally, this compound has been shown to reduce the expression of COX-2 enzyme, which is upregulated during inflammation.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-fluoro-N-(2-hydroxyethyl)-N-methylbenzamide is its potent anti-inflammatory and analgesic effects. This makes it a promising candidate for the treatment of various inflammatory and pain-related disorders. Additionally, this compound has been shown to exhibit good pharmacokinetic properties, making it suitable for oral administration.
However, one of the limitations of this compound is its poor solubility in water, which can limit its bioavailability. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it challenging to optimize its pharmacological effects.
Future Directions
There are several future directions for the research on 3-fluoro-N-(2-hydroxyethyl)-N-methylbenzamide. One of the primary areas of research is the optimization of this compound's pharmacological effects. This can be achieved by identifying the exact mechanism of action of this compound and developing more potent analogs.
Another future direction is the development of this compound as a potential drug candidate for the treatment of various diseases. This can be achieved by conducting preclinical and clinical studies to evaluate the safety and efficacy of this compound in humans.
Conclusion
In conclusion, this compound is a promising chemical compound that has potential applications in the field of medicine. The synthesis of this compound involves the reaction of 3-fluorobenzoyl chloride with N-methyl ethanolamine in the presence of a base. This compound exhibits anti-inflammatory and analgesic properties by inhibiting the activity of COX-2 enzyme. This compound has been shown to exhibit potent anti-inflammatory and analgesic effects in various animal models. However, the exact mechanism of action of this compound is not fully understood, and more research is needed to optimize its pharmacological effects.
Synthesis Methods
The synthesis of 3-fluoro-N-(2-hydroxyethyl)-N-methylbenzamide involves the reaction of 3-fluorobenzoyl chloride with N-methyl ethanolamine in the presence of a base such as triethylamine. The resulting product is then treated with hydrochloric acid to obtain this compound in its pure form. The purity of this compound can be confirmed using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
3-fluoro-N-(2-hydroxyethyl)-N-methylbenzamide has been extensively studied for its potential applications in the field of medicine. One of the primary research areas is the development of this compound as a potential drug candidate for the treatment of various diseases. Studies have shown that this compound exhibits anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of pain and inflammation-related disorders.
Properties
IUPAC Name |
3-fluoro-N-(2-hydroxyethyl)-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12FNO2/c1-12(5-6-13)10(14)8-3-2-4-9(11)7-8/h2-4,7,13H,5-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCPRUXRTEQXMKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCO)C(=O)C1=CC(=CC=C1)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.